Cas no 24565-13-7 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-(ethylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2))

• Product Name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-(ethylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2)
• CAS No: 24565-13-7
• MF: C₃₆H₃₄N₁₂Na₂O₆S₂
• MW: 840.841504573822
• CID: 255768
• Update Time: 2026-05-14

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-(ethylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-(ethylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino]-,sodium salt (1:2)
• disodium,5-[[4-anilino-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-2-[2-[4-[[4-anilino-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-(ethylamino)-6-(phenylamino)-1,3,5- -triazin-2-yl)amino)-, disodium salt
• C.I. Fluorescent Brightener 208
• disodium 2,2'-(E)-ethene-1,2-diylbis(5-{[4-(ethylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino}benzenesulfonate)
• disodium 2,2'-ethene-1,2-diylbis(5-{[4-(ethylamino)-6-(phenylamino)-1,3,5-triazin-2-yl]amino}benzenesulfonate)

• Inchi： InChI=1S/C36H36N12O6S2.2Na/c1-3-37-31-43-33(39-25-11-7-5-8-12-25)47-35(45-31)41-27-19-17-23(29(21-27)55(49,50)51)15-16-24-18-20-28(22-30(24)56(52,53)54)42-36-46-32(38-4-2)44-34(48-36)40-26-13-9-6-10-14-26;;/h5-22H,3-4H2,1-2H3,(H,49,50,51)(H,52,53,54)(H3,37,39,41,43,45,47)(H3,38,40,42,44,46,48);;/q;2*+1/p-2/b16-15+;;
• InChI Key： MMNFJSXNIHPIPR-VRZXRVJBSA-L
• SMILES： [Na+].[Na+].CCNC1=NC(NC2C=CC=CC=2)=NC(NC2C=CC(/C=C/C3C=CC(NC4=NC(NCC)=NC(NC5C=CC=CC=5)=N4)=CC=3S([O-])(=O)=O)=C(S([O-])(=O)=O)C=2)=N1

Computed Properties

• Exact Mass: 840.19600

Experimental Properties

• PSA: 280.68000
• LogP: 8.47280